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Executive Summary
Aluminum chloride hexahydrate (AlCl₃·6H₂O) is a significant compound with applications

ranging from pharmaceuticals, particularly in topical antiperspirants, to industrial catalysis.[1][2]

[3] Its synthesis from aluminum hydroxide is a fundamental acid-base neutralization reaction

that, while straightforward in principle, requires precise control of conditions to achieve high

purity and yield. This document provides a comprehensive technical overview of the synthesis,

focusing on the core chemical principles, detailed experimental protocols, and critical process

parameters. Quantitative data is presented in structured tables for clarity, and key processes

are visualized using logical diagrams.

Core Chemical Principles
The synthesis is based on the reaction of aluminum hydroxide, an amphoteric base, with

hydrochloric acid to form aluminum chloride and water.[4][5] In an aqueous environment, the

resulting aluminum chloride exists as the hexahydrate, [Al(H₂O)₆]Cl₃, a complex where the

aluminum ion is coordinated by six water molecules.[6]
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Stoichiometry
The balanced chemical equation for the reaction is:

Al(OH)₃(s) + 3HCl(aq) → AlCl₃(aq) + 3H₂O(l)[7][8][9]

This equation shows that one mole of solid aluminum hydroxide reacts with three moles of

hydrochloric acid to produce one mole of aqueous aluminum chloride and three moles of water.

[4][8]

Hydrolysis and Purification
A key challenge in isolating solid aluminum chloride hexahydrate is preventing hydrolysis

upon heating. Attempting to recover the salt by simply evaporating the water will result in the

decomposition of the hexahydrate back to aluminum hydroxide or aluminum oxide, with the

loss of hydrogen chloride (HCl).[6][10]

[Al(H₂O)₆]Cl₃(s) --(Heat)--> Al(OH)₃(s) + 3HCl(g) + 3H₂O(g)[6]

To counteract this, the purification and crystallization process is typically conducted in a

solution saturated with HCl gas. This not only suppresses hydrolysis but also significantly

reduces the solubility of aluminum chloride hexahydrate, causing it to precipitate out of the

solution.[11][12] This technique is a cornerstone of producing a high-purity product.[13]

Experimental Protocols
Two primary protocols are detailed below: a standard laboratory-scale synthesis and an

industrial-focused purification method involving HCl sparging.

Protocol 1: Laboratory-Scale Synthesis and
Crystallization
This protocol outlines the direct reaction and subsequent crystallization to yield aluminum
chloride hexahydrate.

Methodology:
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Reaction: Dissolve aluminum hydroxide (Al(OH)₃) in concentrated hydrochloric acid.[2][3]

The reaction may be gently heated to facilitate the dissolution of the aluminum hydroxide.[14]

Filtration: If the resulting solution is not perfectly clear, filter it to remove any unreacted

starting material or insoluble impurities.[11]

Crystallization: Immerse the flask containing the aluminum chloride solution in an ice-water

bath to cool it.[11] Pass gaseous hydrogen chloride (HCl) through the cold solution until it

becomes saturated. The aluminum chloride hexahydrate will precipitate as a crystalline

solid.[2][3][11] The delivery tube for the HCl gas should have a wide diameter to prevent

clogging by the precipitating crystals.[11]

Isolation: Collect the crystalline precipitate using suction filtration. Press the crystal mass

firmly with a glass stopper to remove as much of the mother liquor as possible.[11]

Washing: To remove entrained impurities, the crystals can be washed with concentrated HCl.

[13][15]

Drying: Dry the purified crystals in a desiccator over a suitable drying agent, such as solid

sodium hydroxide, for several days. This effectively removes residual hydrochloric acid.[11]

Protocol 2: Purification via HCl Sparging
This method is central to industrial processes where high purity is required, such as producing

alumina for aluminum smelting.[12][13] It focuses on the crystallization step from an already

prepared leach liquor.

Methodology:

Solution Preparation: Start with a concentrated, iron-free aluminum chloride solution (leach

liquor).[12]

Sparging: Inject, or "sparge," HCl gas into the solution.[15] This increases the HCl

concentration in the mother liquor, causing the selective crystallization of AlCl₃·6H₂O.[12][15]

Key parameters that enhance purity include maintaining a temperature below 60°C and

controlling the HCl gas flow rate.[13]
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Crystal Separation: Separate the resulting crystal slurry from the mother liquor using filtration

or centrifugation.[13]

Washing: Perform a series of washes to remove the impurity-laden mother liquor. This

typically involves a displacement wash with an HCl solution saturated with AlCl₃, followed by

one or more reslurry washes with concentrated HCl.[13]

Drying: The washed crystals are dried at a controlled temperature (e.g., 80-95°C) to produce

the final product.[15]

Data Presentation
The following tables summarize key quantitative data for aluminum chloride hexahydrate.

Table 1: Physical and Chemical Properties
Property Value Reference

Chemical Formula AlCl₃·6H₂O or [Al(H₂O)₆]Cl₃ [1][6]

Molecular Weight 241.43 g/mol [16]

Appearance
White to yellowish crystalline

solid
[1][2][3]

Density 2.39 - 2.40 g/cm³ [2][3][16]

Melting Point 100°C (with decomposition) [2][16]

Solubility in Water 477 g/L (at 20°C) [2][16]

pH (50 g/L solution, 20°C) 2.5 [2]

Purity (Typical) ≥ 99% [16]

Table 2: Purity Specifications for Cell-Grade Product
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Impurity
Maximum Allowed
Concentration (wt-%)

Reference

P₂O₅ < 0.003 [13]

MgO < 0.010 [13]

Iron 0.001% (limit) [3]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis process and the underlying chemical

transformation.
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Caption: Experimental workflow for the synthesis and purification of aluminum chloride
hexahydrate.

Al(OH)₃ (solid) +

→

3H₃O⁺ (from HCl) 3Cl⁻

[Al(H₂O)₆]³⁺ (aq)
(Hexaaquaaluminum(III) ion) + 3Cl⁻ (aq)

Click to download full resolution via product page

Caption: Chemical transformation showing the formation of the hexaaquaaluminum(III) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Articles [globalrx.com]

2. Aluminium chloride hexahydrate CAS#: 7784-13-6 [m.chemicalbook.com]

3. ALUMINIUM CHLORIDE HEXAHYDRATE - Ataman Kimya [atamanchemicals.com]

4. Chemical Reaction of Aluminium Hydroxide with Hydrochloric Acid Write th.. [askfilo.com]

5. Balanced equation shows the reaction between aluminium class 12 chemistry CBSE
[vedantu.com]

6. Aluminium chloride - Wikipedia [en.wikipedia.org]

7. quora.com [quora.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b213189?utm_src=pdf-body
https://www.benchchem.com/product/b213189?utm_src=pdf-body
https://www.benchchem.com/product/b213189?utm_src=pdf-body-img
https://www.benchchem.com/product/b213189?utm_src=pdf-custom-synthesis
https://www.globalrx.com/articles?article=aluminum-chloride-hexahydrate-clinical-profile&product_id=68497
https://m.chemicalbook.com/ProductChemicalPropertiesCB9196728_EN.htm
https://www.atamanchemicals.com/aluminium-chloride-hexahydrate_u23703/
https://askfilo.com/user-question-answers-smart-solutions/chemical-reaction-of-aluminium-hydroxide-with-hydrochloric-3335353930353135
https://www.vedantu.com/question-answer/balanced-equation-shows-the-reaction-between-class-12-chemistry-cbse-5ff7e2daf0aa372b73e69111
https://www.vedantu.com/question-answer/balanced-equation-shows-the-reaction-between-class-12-chemistry-cbse-5ff7e2daf0aa372b73e69111
https://en.wikipedia.org/wiki/Aluminium_chloride
https://www.quora.com/What-is-the-balanced-equation-for-the-reaction-between-aluminum-hydroxide-and-hydrochloric-acid-to-form-aluminium-chloride-and-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. brainly.com [brainly.com]

9. prezi.com [prezi.com]

10. researchgate.net [researchgate.net]

11. prepchem.com [prepchem.com]

12. stacks.cdc.gov [stacks.cdc.gov]

13. Crystallization of Aluminum Chloride Hexahydrate - 911Metallurgist [911metallurgist.com]

14. US3953584A - Process for the preparation of basic aluminum chlorides - Google Patents
[patents.google.com]

15. Aluminum Chloride Hexahydrate from Kaolinitic Clay - 911Metallurgist
[911metallurgist.com]

16. You are being redirected... [bio-world.com]

To cite this document: BenchChem. [synthesis of aluminum chloride hexahydrate from
aluminum hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213189#synthesis-of-aluminum-chloride-
hexahydrate-from-aluminum-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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